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Compound of Interest

Compound Name: Phenyl octanoate

Cat. No.: B3053583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for phenyl
octanoate and the closely related compound, phenethyl octanoate. Due to the greater
availability of detailed safety information for phenethyl octanoate, this guide will focus primarily
on this compound while presenting comparative data for phenyl octanoate where available.

Chemical Identification and Properties

It is crucial to distinguish between phenyl octanoate and phenethyl octanoate, as they are
distinct chemical entities with different identifiers.

Table 1: Chemical Identification
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Phenethyl Octanoate (2-

Identifier Phenyl Octanoate

Phenylethyl Octanoate)
CAS Number 5457-78-3[1] 5457-70-5[2][3][4][5][6][7]
Molecular Formula C14H2002[1] C16H2402[2][3][8]
IUPAC Name phenyl octanoate[1] 2-phenylethyl octanoate[8]

Phenethyl caprylate, 2-

. . Phenylethyl caprylate,

Synonyms Octanoic acid, phenyl ester[1]

Benzylcarbinyl octanoate[2][6]

[8]

The physical and chemical properties of these compounds are summarized below. This data is
essential for understanding their behavior under various laboratory conditions.

Table 2: Physical and Chemical Properties

Property Phenyl Octanoate Phenethyl Octanoate

Molecular Weight 220.31 g/mol [1] 248.36 g/mol [3][4]1[8]

Appearance - Colourless oily liquid[2][8]

Odor - Mild, fruity, wine-like[2][4][8]

Boiling Point 295-296 °C at 760 mmHg[4][6]
[71(8]

Flash Point - >110 °C (>230 °F)[6]

Density - 0.947 g/mL at 25 °C[4][7]

Vapor Pressure - 0.000107 mmHg at 25°C[2][6]

Refractive Index - 1.483 at 20°C[4][7]

Hazard Identification and Classification
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According to aggregated GHS information from multiple suppliers, phenethyl octanoate is not
classified as a hazardous substance.[3][8] One safety data sheet explicitly states that the
substance is not classified as hazardous in accordance with Regulation 29 CFR 1910.1200(d).
[3] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that there is
"no safety concern at current levels of intake when used as a flavouring agent".[8][9]

Experimental Protocols and Safety Assessment

Detailed experimental reports for the toxicological evaluation of phenyl octanoate and
phenethyl octanoate are not publicly available. However, the safety assessment of chemical
substances like these is typically conducted following internationally recognized methodologies,
such as the OECD Guidelines for the Testing of Chemicals.[1][2][3][8] These guidelines provide
standardized procedures for evaluating potential health and environmental effects.

Key toxicological endpoints that are typically evaluated include:

o Acute Toxicity: Assesses the effects of a single, high-dose exposure. For substances not
expected to be highly toxic, a "limit test" is often performed, where a high dose (e.g., 5 g/kg
of body weight) is administered to a small group of animals.[5]

» Skin Corrosion/Irritation: Evaluates the potential of a substance to cause irreversible or
reversible skin damage.

o Serious Eye Damage/Irritation: Determines the potential for a substance to cause tissue
damage in the eye.

o Genotoxicity: A battery of tests to assess the potential of a substance to damage genetic
material.

» Repeated Dose Toxicity: Examines the effects of long-term, repeated exposure to a
substance.

For flavoring agents like phenethyl octanoate, evaluations by bodies such as JECFA and the
European Food Safety Authority (EFSA) often rely on a weight-of-evidence approach,
considering data on the substance itself, as well as on structurally related compounds (read-
across).[6]
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Handling and Storage Precautions

Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling phenyl octanoate or phenethyl octanoate.

Caption: Recommended PPE for handling phenyl/phenethyl octanoate.

Safe Handling Practices

o Work in a well-ventilated area. For procedures that may generate aerosols, use a fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][5]

Keep the container tightly closed when not in use.[3][5]

Avoid sources of ignition such as heat, sparks, and open flames.

Storage

» Store in a cool, dry, and well-ventilated place.
o Keep containers tightly closed.[3][5]
o The substance is classified as a combustible liquid (Storage Class 10).[4][7]

Emergency Procedures
First-Aid Measures

The following decision tree outlines the appropriate first-aid response in case of accidental
exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of Phenyl
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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